Cas no 1609403-04-4 (N-isopropyl-N-methyl-1,2-ethanediamine dihydrochloride)

N-Isopropyl-N-methyl-1,2-ethanediamine dihydrochloride is a diamine compound featuring both primary and secondary amine functionalities, stabilized in its dihydrochloride salt form for enhanced handling and storage. Its molecular structure, incorporating an isopropyl-methyl substitution, offers steric and electronic modulation, making it a versatile intermediate in organic synthesis, particularly for ligand design and pharmaceutical applications. The dihydrochloride form ensures improved solubility in aqueous systems while maintaining stability under standard conditions. This compound is valued for its utility in asymmetric catalysis, chelation chemistry, and as a building block for bioactive molecules, owing to its balanced reactivity and compatibility with diverse reaction conditions.
N-isopropyl-N-methyl-1,2-ethanediamine dihydrochloride structure
1609403-04-4 structure
Product Name:N-isopropyl-N-methyl-1,2-ethanediamine dihydrochloride
CAS No:1609403-04-4
MF:C6H18Cl2N2
MW:189.126519680023
MDL:MFCD26959363
CID:4608492
Update Time:2025-06-28

N-isopropyl-N-methyl-1,2-ethanediamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-isopropyl-N-methyl-1,2-ethanediamine dihydrochloride
    • MDL: MFCD26959363
    • Inchi: 1S/C6H16N2.2ClH/c1-6(2)8(3)5-4-7;;/h6H,4-5,7H2,1-3H3;2*1H
    • InChI Key: MJGDXXMFZSWYSE-UHFFFAOYSA-N
    • SMILES: C(N(C(C)C)C)CN.[H]Cl.[H]Cl

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Additional information on N-isopropyl-N-methyl-1,2-ethanediamine dihydrochloride

Comprehensive Overview of N-isopropyl-N-methyl-1,2-ethanediamine dihydrochloride (CAS No. 1609403-04-4)

N-isopropyl-N-methyl-1,2-ethanediamine dihydrochloride (CAS No. 1609403-04-4) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring both isopropyl and methyl functional groups, makes it a versatile intermediate for synthesizing complex molecules. This compound has garnered significant attention due to its potential applications in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its role in bioactive molecule synthesis, aligning with the growing demand for novel therapeutic agents.

The dihydrochloride salt form of this compound enhances its solubility and stability, making it preferable for laboratory and industrial applications. Recent studies highlight its utility in peptide coupling reactions and ligand preparation, addressing key challenges in medicinal chemistry. As the pharmaceutical industry shifts toward targeted drug delivery systems, N-isopropyl-N-methyl-1,2-ethanediamine dihydrochloride is being investigated for its ability to improve drug bioavailability and cellular uptake. These properties align with current trends in precision medicine and personalized therapeutics, topics frequently searched by professionals in the field.

From a synthetic perspective, this compound serves as a critical building block for heterocyclic compounds, which are foundational in developing antiviral and anticancer agents. Its ethylene diamine backbone allows for facile modification, enabling researchers to tailor its properties for specific applications. The compound's relevance extends to catalysis and polymer chemistry, where it acts as a precursor for chelating agents and cross-linking reagents. Such versatility has positioned it as a subject of interest in green chemistry initiatives, which prioritize sustainable and efficient synthetic routes.

In agrochemical research, N-isopropyl-N-methyl-1,2-ethanediamine dihydrochloride is explored for its potential in formulating crop protection agents. Its structural motifs are compatible with pesticide design, particularly in enhancing the efficacy of systemic herbicides. This aligns with global efforts to address food security challenges through innovative agricultural chemicals. Additionally, its role in soil remediation and nutrient delivery systems is under investigation, reflecting broader environmental concerns.

Quality control and analytical methods for this compound are rigorously developed to meet pharmaceutical-grade standards. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry ensure its purity and consistency, critical for reproducible research outcomes. The compound's CAS No. 1609403-04-4 serves as a unique identifier in regulatory and commercial databases, facilitating seamless integration into global supply chains. As demand grows for high-purity intermediates, suppliers are optimizing production processes to scale up availability while maintaining cost-effectiveness.

In conclusion, N-isopropyl-N-methyl-1,2-ethanediamine dihydrochloride exemplifies the intersection of chemical innovation and applied science. Its multifaceted applications resonate with contemporary research priorities, from drug development to sustainable agriculture. By leveraging its structural adaptability and functional diversity, scientists continue to unlock new possibilities in molecular design and material engineering. This compound remains a cornerstone in advancing both academic and industrial endeavors, driven by the relentless pursuit of scientific excellence.

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